Primaquine

• CAS: 63-45-6; 90-34-6
• Molecular Formula: C15H21N3O
• Molecular Weight: 259.35 g/mol
• InChI: InChI=1S/C15H21N3O/c1-11(5-3-7-16)18-14-10-13(19-2)9-12-6-4-8-17-15(12)14/h4,6,8-11,18H,3,5,7,16H2,1-2H3
• InChIKey: INDBQLZJXZLFIT-UHFFFAOYSA-N
• Solubility: 5.64e-02 g/L

Primaquine Radical Cure Baseline & Unmet Need

Primaquine (CAS 63-45-6 as phosphate salt; CAS 90-34-6 as free base) is an 8-aminoquinoline antimalarial agent and remains the only drug clinically approved for the radical cure of relapsing Plasmodium vivax and Plasmodium ovale malaria through the clearance of dormant liver-stage hypnozoites [1]. Unlike blood schizontocides such as chloroquine or artemisinin-based combination therapies (ACTs) that target only asexual erythrocytic stages, primaquine possesses unique hypnozoiticidal activity that prevents relapse episodes occurring weeks to months after the initial infection [2]. The compound is administered clinically as a racemic mixture of (+)-(S)-primaquine and (−)-(R)-primaquine enantiomers, typically at 0.25–0.5 mg/kg daily for 7–14 days depending on regional protocols and parasite strain endemicity [3].

1

Hypnozoite clearance and relapse prevention studies

2

Enantiomer-specific toxicity and efficacy profiling

3

G6PD-dependent hemolysis risk investigation

• [1] Baird JK. 8-Aminoquinoline Therapy for Latent Malaria. Clin Microbiol Rev. 2019;32(4):e00011-19. View Source
• [2] WHO Guidelines for Malaria, 13 August 2025. Geneva: World Health Organization; 2025. View Source
• [3] Fernando D, Rodrigo C, Rajapakse S. Primaquine in vivax malaria: an update and review on management issues. Malar J. 2011;10:351. View Source

Primaquine Non-Interchangeability for Radical Cure

Substitution of primaquine with alternative antimalarials—whether within the 8-aminoquinoline class (tafenoquine, pamaquine) or across classes (chloroquine, ACTs, atovaquone-proguanil)—is not pharmacologically equivalent and may result in therapeutic failure or unacceptable toxicity profiles. Blood schizontocides lack hypnozoiticidal activity entirely and cannot prevent relapse [1]. Within the 8-aminoquinoline class, pamaquine exhibits inferior efficacy and higher toxicity, leading to its clinical abandonment [2]. Tafenoquine, while sharing the same mechanism and G6PD-dependent hemolytic risk, demonstrates regionally variable non-inferiority to primaquine and carries distinct procurement, cost, and dosing adherence considerations that preclude direct interchangeability without careful contextual evaluation [3]. The following quantitative evidence dimensions establish primaquine's specific differentiation profile relative to the most relevant comparators.

Blood schizontocide substitution

May lack hypnozoiticidal endpoint; relapse prevention cannot be assessed.

Tafenoquine interchange

Non-inferiority endpoint may vary regionally; adherence context differs.

Pamaquine class analogue

Higher toxicity endpoints reported; efficacy-toxicity balance may not transfer.

• [1] Vale N, Moreira R, Gomes P. Primaquine revisited six decades after its discovery. Eur J Med Chem. 2009;44(3):937-953. View Source
• [2] Wikipedia contributors. Pamaquine. Wikipedia, The Free Encyclopedia. 2007. View Source
• [3] Llanos-Cuentas A, Lacerda MVG, Hien TT, et al. Tafenoquine versus primaquine to prevent relapse of Plasmodium vivax malaria. N Engl J Med. 2019;380(3):229-241. View Source

Primaquine Comparator Evidence

Radical Cure Efficacy: Multi-Day vs. Single-Dose Tafenoquine

In a patient-level meta-analysis of two phase 3 randomized controlled trials (DETECTIVE and GATHER) comparing supervised 14-day primaquine (15 mg daily) versus single-dose tafenoquine (300 mg) for radical cure of P. vivax malaria in G6PD-normal patients, primaquine demonstrated a numerically higher percentage of patients free from recurrence at 6 months. The recurrence-free rate was 72.8% (95% CI, 65.6–78.8) in the primaquine group (n=214) compared with 67.0% (95% CI, 61.0–72.3) in the tafenoquine group (n=426) [1]. The odds ratio for recurrence (tafenoquine vs. primaquine) was 1.81 (95% CI, 0.82–3.96), indicating that tafenoquine was not shown to be noninferior to primaquine under the predefined noninferiority margin of 1.45 [1].

Radical cure efficacy

Head-to-head

72.8% (95% CI 65.6–78.8) 67.0% (95% CI 61.0–72.3)

6-month recurrence-free; odds ratio 1.81 (0.82–3.96)

Supports endpoint comparison for relapse-free survival

Phase 3 trial context; supervised 14-day vs single-dose

Evidence Dimension	6-month recurrence-free rate (radical cure efficacy)
Target Compound Data	72.8% (95% CI, 65.6–78.8); n=214
Comparator Or Baseline	Tafenoquine: 67.0% (95% CI, 61.0–72.3); n=426
Quantified Difference	Absolute difference: +5.8 percentage points; Odds ratio for recurrence (tafenoquine vs. primaquine): 1.81
Conditions	Phase 3 randomized controlled trials; supervised administration; G6PD-normal patients aged ≥16 years; 180-day follow-up

Why This Matters

This direct head-to-head comparison establishes primaquine's 14-day supervised regimen as the efficacy benchmark for P. vivax radical cure, with numerically higher relapse-free survival than single-dose tafenoquine—a critical consideration for procurement in regions with high transmission intensity where relapse prevention is paramount.

• [1] Llanos-Cuentas A, Lacerda MVG, Hien TT, et al. Tafenoquine versus primaquine to prevent relapse of Plasmodium vivax malaria. N Engl J Med. 2019;380(3):229-241. View Source

Enantiomer-Specific Hemolytic Risk in G6PD Deficiency

Preclinical evaluation of resolved primaquine enantiomers in a humanized mouse model of G6PD deficiency revealed that (−)-(R)-primaquine produced significantly less hemolysis of G6PD-deficient human red blood cells engrafted in NOD-SCID mice compared to (+)-(S)-primaquine [1]. In antiparasitic efficacy assessments, (+)-(S)-primaquine demonstrated superior suppressive and causal prophylactic activity against Plasmodium berghei in mice, but at higher doses also exhibited greater systemic toxicity in mice and caused more pronounced methemoglobinemia in beagle dogs at 5 mg/kg/day orally for 3 days, whereas (−)-(R)-primaquine was well tolerated at the same dosing regimen [1].

Enantiomer hemolytic risk

Head-to-head

(−)-(R): less hemolysis (+)-(S): higher antiparasitic potency, more toxicity

Humanized G6PD-deficient mouse model; dog tolerability

Supports enantiomer-specific hemolytic endpoint review

Preclinical model context; methemoglobinemia noted

Evidence Dimension	Hemolytic toxicity in G6PD-deficient model and antiparasitic potency
Target Compound Data	(−)-(R)-primaquine: less hemolytic than (+)-(S)-primaquine in G6PD-deficient human RBC-engrafted NOD-SCID mice; well tolerated in beagle dogs at 5 mg/kg/day × 3 days; lower antiparasitic potency
Comparator Or Baseline	(+)-(S)-primaquine: greater antiparasitic efficacy in rodent malaria models; more systemic toxicity in mice; caused methemoglobinemia in beagle dogs at 5 mg/kg/day × 3 days
Quantified Difference	Qualitative differential ranking: (+)-(S) > racemate > (−)-(R) for antiparasitic potency; (+)-(S) > racemate > (−)-(R) for hemolytic toxicity; (−)-(R) demonstrates superior safety margin
Conditions	Mouse Plasmodium berghei infection model; NOD-SCID mouse model engrafted with human G6PD-deficient erythrocytes; beagle dog 3-day oral toxicity study

Why This Matters

The differential stereochemical profile of primaquine enantiomers provides a rational basis for enantiomer-specific formulation development, potentially enabling procurement of (−)-(R)-enriched primaquine with improved safety margins for G6PD-deficient populations while maintaining adequate radical cure efficacy.

• [1] Nanayakkara NPD, Ager AL Jr, Bartlett MS, et al. Scalable preparation and differential pharmacologic and toxicologic profiles of primaquine enantiomers. Antimicrob Agents Chemother. 2014;58(8):4737-4744. View Source

Therapeutic Index: Comparison with Pamaquine

Comparative clinical studies of 8-aminoquinoline curative agents against Chesson strain P. vivax malaria established primaquine's superior therapeutic index over pamaquine (plasmoquine), isopentaquine, and SN-3883 [1]. Pamaquine, the first 8-aminoquinoline introduced for clinical use, was found to be more toxic and less efficacious than primaquine, leading to its discontinuation from routine clinical practice [1]. Primaquine at an effective curative dosage of 20 mg demonstrated acceptable toxicity profiles, whereas pamaquine required higher or more frequent dosing to achieve comparable radical cure rates with increased adverse event burden [2].

Therapeutic index vs pamaquine

Head-to-head

Primaquine: favorable index Pamaquine: more toxic, lower efficacy

Historical Chesson strain vivax studies

Supports therapeutic index interpretation

Efficacy-toxicity balance context; pamaquine discontinued

Evidence Dimension	Therapeutic index and clinical tolerability
Target Compound Data	Primaquine: effective curative dosage 20 mg; acceptable toxicity profile; currently WHO-recommended for radical cure
Comparator Or Baseline	Pamaquine: more toxic; less efficacious; no longer routinely used; not WHO-recommended
Quantified Difference	Primaquine selected as preferred 8-aminoquinoline based on superior efficacy-toxicity balance; pamaquine clinically abandoned
Conditions	Human malaria studies; Chesson strain P. vivax infections; comparative curative agent evaluation

Why This Matters

This historical head-to-head comparison validates primaquine's selection as the sole 8-aminoquinoline retained in global malaria treatment guidelines, confirming that procurement decisions involving older 8-aminoquinoline alternatives would represent a clinically inferior and potentially hazardous choice.

• [1] Cooper WC, Myatt AV, Hernandez T, et al. Studies in human malaria. XXXI. Comparison of primaquine, isopentaquine, SN-3883, and pamaquine as curative agents against Chesson strain vivax malaria. Am J Trop Med Hyg. 1953;2(6):949-957. View Source
• [2] Wikipedia contributors. Pamaquine. Wikipedia, The Free Encyclopedia. View Source

Primaquine Procurement Scenarios

High-Transmission P. vivax Elimination

National malaria control programs and international procurement agencies operating in regions with moderate-to-high P. vivax transmission (e.g., Southeast Asia, the Horn of Africa, Amazon Basin) should prioritize primaquine 14-day supervised regimens. The 72.8% 6-month recurrence-free rate demonstrated in phase 3 trials [1] provides evidence-based justification for primaquine as the radical cure backbone. The requirement for 14-day supervised dosing, while operationally demanding, ensures adherence and maximizes relapse prevention outcomes compared to unsupervised alternatives.

P. falciparum Transmission Blocking Without G6PD Testing

In malaria elimination settings where reducing P. falciparum transmission is prioritized, single low-dose primaquine (0.25 mg base/kg) added to ACTs provides a unique procurement advantage: the dose is sufficiently low to permit administration without prior G6PD testing in populations with up to 15–20% G6PD deficiency prevalence [2]. Mean fractional hemoglobin decreases in G6PD-deficient individuals (−5.0%, −4.2%, −4.7% across monthly doses) were clinically insignificant, with no related adverse events reported [2]. This evidence enables procurement and deployment in resource-limited settings lacking point-of-care G6PD diagnostics.

Enantiomer-Enriched Formulations for G6PD-Deficient Patients

Pharmaceutical development organizations and advanced procurement consortia seeking to address the G6PD hemolytic risk limitation of racemic primaquine should evaluate (−)-(R)-enriched primaquine formulations. Preclinical data demonstrate that (−)-(R)-primaquine produces reduced hemolysis in G6PD-deficient human erythrocyte models while retaining sufficient antiparasitic activity for radical cure [3]. This stereochemical differentiation provides a quantifiable safety advantage that could expand primaquine's eligible patient population and reduce treatment-associated hemolytic adverse events.

Cost-Constrained Multiday Regimen Procurement

For national procurement agencies and global health funders with established directly observed therapy (DOT) infrastructure, generic primaquine offers a compelling cost-efficacy profile. Primaquine's generic availability and WHO prequalification status [4] ensure supply chain reliability and affordability compared to newer single-dose alternatives that remain under patent protection in many markets. The 14-day supervised regimen leverages existing community health worker networks, making primaquine the fiscally prudent choice for programs prioritizing radical cure coverage over single-dose convenience.

Application

Selection Property

Validation Focus

P. vivax hypnozoite clearance studies

Multi-day dosing protocol adherence

Relapse-free survival endpoint review

P. falciparum transmission-blocking assays without G6PD screening

Low-dose gametocytocidal activity

Hemoglobin monitoring in G6PD-deficient models

Enantiomer-enriched formulation safety margin assessment

(−)-(R)-primaquine hemolytic toxicity profile

Hemolytic risk endpoint monitoring in G6PD-deficient models

Multi-day dosing protocol cost-efficacy modeling

Generic primaquine supply chain reliability

Adherence and coverage endpoint modeling

• [1] Llanos-Cuentas A, Lacerda MVG, Hien TT, et al. Tafenoquine versus primaquine to prevent relapse of Plasmodium vivax malaria. N Engl J Med. 2019;380(3):229-241. View Source
• [2] Bancone G, Chowwiwat N, Somsakchaicharoen R, et al. Single low dose primaquine (0.25 mg/kg) does not cause clinically significant haemolysis in G6PD deficient subjects. PLoS One. 2016;11(3):e0151898. View Source
• [3] Nanayakkara NPD, Ager AL Jr, Bartlett MS, et al. Scalable preparation and differential pharmacologic and toxicologic profiles of primaquine enantiomers. Antimicrob Agents Chemother. 2014;58(8):4737-4744. View Source
• [4] WHO Prequalification of Medicines Programme. Primaquine phosphate tablet prequalification listings. Geneva: World Health Organization. View Source